Cas no 248594-19-6 (Erlotinib Mesylate)

• Product Name: Erlotinib Mesylate
• CAS No: 248594-19-6
• MF: C₂₃H₂₇N₃O₇S
• MW: 489.541384935379
• CID: 2601333
• PubChem ID: 9913428
• Update Time: 2025-08-02

Erlotinib Mesylate Chemical and Physical Properties

Names and Identifiers

• Erlotinib (mesylate)
• CP-358774
• NSC 718781
• OSI-774
• R 1415
• N-(3-Ethynylphenyl)-6,7-bis(2-methoxyethoxy)-4-quinazolinamine methanesulfonate
• SCHEMBL33835
• N-(3-ethynylphenyl)-6,7-bis(2-methoxyethoxy)quinazolin-4-amine;methanesulfonic acid
• AKOS030526750
• HY-12008A
• 248594-19-6 (mesylaye)
• 248594-19-6
• CS-1586
• DA-52985
• N-(3-Ethynylphenyl)-6,7-bis(2-methoxyethoxy)-4-quinazolinamine methansulfonic acid
• N-(3-ethynylphenyl)-6,7-bis(2-methoxyethoxy)quinazolin-4-amine methanesulfonate
• ERLOTINIB MESYLATE
• PCBNMUVSOAYYIH-UHFFFAOYSA-N
• Erlotinib, Methanesulfonate Salt
• n-(3-ethynylphenyl)-6,7-bis(2-methoxyethoxy)-4-quinazolinamine mesylate salt
• ERLOTINIBMESYLATE
• CP-358774 mesylate
• NSC 718781 mesylate
• OSI-774 mesylate
• FE65018
• Erlotinib Mesylate

• Inchi： 1S/C22H23N3O4.CH4O3S/c1-4-16-6-5-7-17(12-16)25-22-18-13-20(28-10-8-26-2)21(29-11-9-27-3)14-19(18)23-15-24-22;1-5(2,3)4/h1,5-7,12-15H,8-11H2,2-3H3,(H,23,24,25);1H3,(H,2,3,4)
• InChI Key： PCBNMUVSOAYYIH-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)O.O(CCOC)C1=CC2=C(N=CN=C2C=C1OCCOC)NC1C=CC=C(C#C)C=1

Computed Properties

• Exact Mass: 489.15697138g/mol
• Monoisotopic Mass: 489.15697138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 618
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

Erlotinib Mesylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Erlotinib Mesylate

Recent Advances in Erlotinib Mesylate (248594-19-6) Research: A Comprehensive Review

Erlotinib Mesylate (CAS: 248594-19-6), a small-molecule tyrosine kinase inhibitor, has been widely used in the treatment of non-small cell lung cancer (NSCLC) and pancreatic cancer. As a salt form of Erlotinib, it exhibits improved solubility and bioavailability, making it a critical component in targeted cancer therapy. Recent studies have focused on optimizing its therapeutic efficacy, overcoming drug resistance, and exploring novel combination therapies. This research brief synthesizes the latest findings related to Erlotinib Mesylate, providing insights into its mechanisms, clinical applications, and emerging trends in the field of chemical biology and medicine.

One of the key areas of recent research involves the molecular mechanisms underlying Erlotinib Mesylate's action. Studies have demonstrated that it selectively inhibits the epidermal growth factor receptor (EGFR) tyrosine kinase, thereby blocking downstream signaling pathways crucial for cancer cell proliferation and survival. Advanced structural biology techniques, such as X-ray crystallography and molecular docking, have been employed to elucidate the binding interactions between Erlotinib Mesylate and EGFR at the atomic level. These findings have paved the way for the design of next-generation inhibitors with enhanced specificity and reduced side effects.

Another significant development is the exploration of Erlotinib Mesylate in combination therapies. Researchers have investigated its synergistic effects with other anticancer agents, such as immune checkpoint inhibitors and angiogenesis inhibitors. For instance, a recent phase II clinical trial demonstrated that combining Erlotinib Mesylate with PD-1 inhibitors resulted in improved progression-free survival in patients with EGFR-mutant NSCLC. These findings highlight the potential of combination regimens to address the limitations of monotherapy, including acquired resistance and tumor heterogeneity.

Drug resistance remains a major challenge in the clinical application of Erlotinib Mesylate. Recent studies have identified several resistance mechanisms, such as secondary mutations in EGFR (e.g., T790M and C797S) and activation of alternative signaling pathways (e.g., MET amplification). To combat this, researchers have developed novel strategies, including the use of third-generation EGFR inhibitors and bispecific antibodies. Additionally, liquid biopsy techniques have been employed to monitor resistance mutations in real-time, enabling personalized treatment adjustments.

In conclusion, Erlotinib Mesylate continues to be a cornerstone in the treatment of EGFR-driven cancers, with ongoing research efforts aimed at enhancing its efficacy and overcoming clinical challenges. The integration of advanced technologies, such as structural biology and liquid biopsies, along with innovative combination therapies, holds promise for improving patient outcomes. Future studies should focus on identifying predictive biomarkers and developing tailored treatment protocols to maximize the therapeutic potential of Erlotinib Mesylate in diverse patient populations.